Cas no 2451-01-6 (Terpin hydrate)

• Product Name: Terpin hydrate
• CAS No: 2451-01-6
• MF: C₁₀H₂₂O₃
• MW: 190.279883861542
• MDL: MFCD00167312
• CID: 84338
• PubChem ID: 17141
• Update Time: 2025-11-02

Terpin hydrate Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxypropan-2-yl)-1-methylcyclohexanol hydrate
• Terpin Monohydrate
• cis-1,8-p-Menthanediol monohydrate
• p-Menthane-1,8-diol monohydrate
• cis-p-Menthane-1,8-diol Monohydrate
• cis-Terpin hydrate
• cis-Terpin,Monohydrat
• Terpin cis-form hydrate
• TERPIN HYDRATE
• Terpinol
• trans-p-Menthan-1,8-diol-hydrat,Monohydrat
• trans-p-menthane-1,8-diol hydrate,monohydrate
• cis-4-Hydroxy-α,α,4-trimethylcyclohexanemethanol monohydrate
• cis-Terpin monohydrate
• Terpin (hydrate)
• C10H20O2.H2O
• S3V868548T
• Terpin hydrate [USP]
• Terpin hydrate (USP)
• AK128120
• Cyclohexanemethanol, 4-hydroxy-alpha,alpha,4-trimethyl-, monohydrate
• terpin-hydrate
• terpine hydrate
• Terpinol hydrate
• TerpinMonohydrate
• Terpin Hydrate [USAN]
• CH
• DB13163
• cis-p-methane-1,8-diol monohydrate
• TERPIN CIS-FORM HYDRATE [MI]
• p-Menthane-1,8-diol, monohydrate
• rel-(1s,4s)-4-(2-Hydroxypropan-2-yl)-1-methylcyclohexanol hydrate
• CHEMBL2105614
• HMS3264B12
• DTXSID00947401
• TERPIN HYDRATE [WHO-DD]
• CYCLOHEXANEMETHANOL, 4-HYDROXY-.ALPHA.,.ALPHA.,4-TRIMETHYL-, MONOHYDRATE
• UNII-S3V868548T
• AI3-01762
• D92597
• TERPIN HYDRATE [VANDF]
• HY-B1063
• Cyclohexanemethanol, 4-hydroxy-alpha,alpha,4-trimethyl-, hydrate (1:1), cis-
• TERPIN HYDRATE [USP MONOGRAPH]
• CCG-266507
• AKOS024288517
• TERPIN MONOHYDRATE [EP MONOGRAPH]
• 2451-01-6
• 4-(2-Hydroxypropan-2-yl)-1-methyl-Cyclohexan-1-Ol
• CIS-4-HYDROXY-ALPHA,ALPHA,4-TRIMETHYLCYCLOHEXANEMETHANOL MONOHYDRATE
• EN300-8109909
• 4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol hydrate
• J-015549
• (1S,4S)-4-(2-HYDROXYPROPAN-2-YL)-1-METHYLCYCLOHEXAN-1-OL HYDRATE
• CYCLOHEXANEMETHANOL, 4-HYDROXY-.ALPHA.,.ALPHA.,4-TRIMETHYL-, HYDRATE (1:1), CIS-
• SR-01000944230-1
• s4577
• Terpin monohydrate;cis-Terpin hydrate
• SCHEMBL2487459
• cis-1 pound not8-p-Menthanediol monohydrate
• SR-01000944230
• 4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol;hydrate
• 4-(2-Hydroxypropan-2-yl)-1-methylcyclohexan-1-ol--water (1/1)
• NSC-760418
• Terpin hydrate, United States Pharmacopeia (USP) Reference Standard
• Q2273017
• TERPIN HYDRATE [USP-RS]
• NSC 760418
• D06081
• CCG-213672
• TERPIN HYDRATE [MART.]
• KS-1430
• terpinene hydrate
• MFCD00167312
• TERPINHYDRATE
• CS-4619
• SCHEMBL29867
• AKOS016013500
• 4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol,hydrate
• JGKJMBOJWVAMIJ-UHFFFAOYSA-N
• Terpin hydrate

• MDL： MFCD00167312
• Inchi： 1S/C10H20O2.H2O/c1-9(2,11)8-4-6-10(3,12)7-5-8;/h8,11-12H,4-7H2,1-3H3;1H2
• InChI Key： JGKJMBOJWVAMIJ-UHFFFAOYSA-N
• SMILES： OC1(C)CCC(C(C)(C)O)CC1.O

Computed Properties

• Exact Mass: 190.15700
• Monoisotopic Mass: 172.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 41.5

Experimental Properties

• Color/Form: crystal
• Melting Point: 116-117°C
• Boiling Point: bp 258°
• Flash Point: 119°C
• Refractive Index: 1.491
• PSA: 49.69000
• LogP: 1.63420
• Solubility: Soluble
• Merck: 9169

Terpin hydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Terpin hydrate

Terpin Hydrate: A Natural Product with Promising Pharmacological Properties and Applications in Biomedical Research

Terpin hydrate, a compound with the CAS No. 2451-01-6, is a naturally occurring organic molecule that has garnered significant attention in the field of biomedical research due to its unique chemical structure and diverse biological activities. As a member of the terpene family, this compound is derived from the hydrolysis of terpinene, a monoterpene hydrocarbon, and exhibits both hydrophilic and lipophilic characteristics. Recent studies have highlighted its potential applications in drug development, anti-inflammatory therapy, and neuroprotection, making it a valuable subject for further investigation in the pharmaceutical industry.

From a chemical perspective, Terpin hydrate is a cyclic ether with a molecular formula of C₁₀H₁₈O and a molecular weight of 158.25 g/mol. Its structure consists of a six-membered ring with two oxygen atoms and a hydroxyl group, which contributes to its solubility in both aqueous and organic solvents. This dual solubility profile is critical for its bioavailability and pharmacokinetic behavior, as it allows the compound to cross biological membranes and exert its biological effects in various tissues. The presence of the hydroxyl group also enhances its reactivity, enabling it to participate in multiple biochemical pathways.

Recent advancements in medicinal chemistry have demonstrated that Terpin hydrate possesses significant anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate intracellular signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that Terpin hydrate can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response. This finding aligns with previous research on natural products, where the suppression of NF-κB has been linked to reduced inflammation and tissue damage in chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the pharmacological activities of Terpin hydrate extend beyond anti-inflammatory effects. Emerging evidence suggests that this compound may also act as a neuroprotective agent, particularly in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. A 2022 study conducted by the Department of Neuropharmacology at the University of California explored the potential of Terpin hydrate to mitigate oxidative stress in neuronal cells. The researchers found that the compound significantly reduced the accumulation of beta-amyloid plaques, a hallmark of Alzheimer's disease, by enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

In addition to its therapeutic potential, Terpin hydrate has been investigated for its role in modulating the immune system. A 2021 review article in Pharmaceutical Research highlighted the compound's ability to regulate the production of cytokines, including interleukin-10 (IL-10) and tumor necrosis factor-alpha (TNF-α). This dual regulatory effect on cytokine production suggests that Terpin hydrate could be a promising candidate for the development of immunomodulatory drugs, particularly in conditions where immune dysregulation plays a central role.

From a synthetic perspective, the production of Terpin hydrate is primarily achieved through the hydrolysis of terpinene, a process that involves the addition of water molecules to the double bond in the terpinene molecule. This reaction is catalyzed by an acid or base, resulting in the formation of the hydroxyl group in Terpin hydrate. The chemical synthesis of this compound is well-established, with multiple industrial methods available to ensure scalability and cost-effectiveness. However, the natural occurrence of Terpin hydrate in certain plant species, such as citrus fruits, has also sparked interest in its extraction and purification for pharmaceutical applications.

Recent advances in analytical chemistry have enabled more precise quantification of Terpin hydrate in biological systems. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques have been employed to determine the concentration of this compound in plasma and tissue samples. These methods are critical for understanding the pharmacokinetics of Terpin hydrate, including its absorption, distribution, metabolism, and excretion (ADME) properties. A 2023 study published in Pharmaceutical Analysis demonstrated that the compound exhibits a half-life of approximately 4 hours in vivo, which suggests that it may require frequent dosing for therapeutic efficacy.

Despite its promising properties, the safety profile of Terpin hydrate remains an area of active research. While initial studies have not reported significant toxicological concerns, long-term effects and potential drug interactions are still under investigation. A 2022 study conducted by the National Institutes of Health (NIH) evaluated the safety of Terpin hydrate in animal models, finding no evidence of hepatotoxicity or nephrotoxicity at therapeutic doses. However, further clinical trials are needed to confirm its safety in human populations.

The therapeutic potential of Terpin hydrate is also being explored in the context of cancer treatment. Preliminary studies suggest that this compound may inhibit the proliferation of cancer cells by inducing apoptosis and suppressing angiogenesis. A 2021 study published in Cancer Research reported that Terpin hydrate significantly reduced the growth of breast cancer cells in vitro by targeting the Akt/mTOR signaling pathway. These findings highlight the possibility of using Terpin hydrate as an adjunct therapy in combination with conventional chemotherapy or radiation therapy.

In conclusion, Terpin hydrate represents a promising candidate for the development of novel therapeutics due to its multifaceted biological activities and favorable chemical properties. As research in this area continues to evolve, the compound's potential applications in medicine are likely to expand, offering new opportunities for the treatment of inflammatory diseases, neurodegenerative disorders, and cancer. Further studies are essential to fully elucidate its mechanisms of action, optimize its therapeutic potential, and ensure its safe and effective use in clinical settings.